1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one

• IUPAC Name: 1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C7H8N2O2/c10-7-5-3-11-2-1-6(5)8-4-9-7/h4H,1-3H2,(H,8,9,10)
• InChI Key: MHOKXAQITUOCRL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1NC=NC2=O
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol

Description

The compound identified as “1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one” is a chemical entity with specific properties and applications. It is important to understand its structure, synthesis, reactions, and applications to fully appreciate its significance in various fields.

Preparation Methods

Industrial Production Methods: Industrial production methods for 1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one would likely involve scaling up the laboratory synthesis procedures to accommodate larger quantities. This may include the use of industrial reactors, continuous flow systems, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions: 1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific types of reactions it undergoes would depend on its functional groups and chemical structure.

Common Reagents and Conditions: Common reagents used in the reactions of this compound may include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions would typically involve controlled temperature, pressure, and pH to achieve the desired transformation.

Major Products Formed: The major products formed from the reactions of this compound would depend on the specific reaction conditions and reagents used. These products could include derivatives with modified functional groups or entirely new compounds with different properties.

Scientific Research Applications

1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one has a wide range of scientific research applications. It can be used in chemistry for the synthesis of new compounds, in biology for studying biochemical pathways, in medicine for developing new drugs, and in industry for creating new materials. Its versatility makes it a valuable compound for researchers in various fields.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 1,5,7,8-tetrahydropyrano[4,3-d]pyrimidin-4-one can be identified based on their chemical structure and properties. These compounds may include other organic molecules with similar functional groups or reactivity.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. This can make it particularly useful for certain applications where other compounds may not be as effective.

Conclusion

This compound is a compound with significant potential in various scientific fields. Understanding its synthesis, reactions, applications, and mechanism of action can provide valuable insights for researchers and industry professionals. Further research and exploration of this compound can lead to new discoveries and advancements in science and technology.